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Compound of Interest

Compound Name: Z-DL-Asn-OH

Cat. No.: B612889 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Nα-Cbz-DL-asparagine is a protected amino acid derivative that serves as a crucial building

block in the field of biochemistry, particularly in the synthesis of peptides and the development

of novel therapeutic agents. The attachment of the carbobenzyloxy (Cbz or Z) group to the

alpha-amino group of DL-asparagine provides a stable protecting group that can be selectively

removed under specific conditions, making it an invaluable tool for controlled chemical

synthesis. This guide provides a comprehensive overview of the properties, synthesis, and

applications of Nα-Cbz-DL-asparagine, tailored for professionals in research and drug

development.

Core Properties and Data
Nα-Cbz-DL-asparagine is a white to off-white crystalline powder.[1] Its fundamental properties

are summarized in the table below, providing a quick reference for laboratory use.
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Property Value Reference

Chemical Formula C₁₂H₁₄N₂O₅ [2][3][4][5]

Molecular Weight 266.25 g/mol [1][3][4][5]

CAS Number 29880-22-6 [1][2][3][4][5]

Appearance
White to off-white

powder/crystals
[1]

Storage Temperature 0 - 8 °C [2]

Purity (typical) ≥ 99% [1]

Synonyms

Z-DL-Asn-OH, N-

Carbobenzyloxy-DL-

asparagine

[2]

Note: Specific physical properties such as melting point and solubility for the DL-racemic

mixture are not readily available in the literature; however, for the related compound L-

asparagine, the melting point is reported as 234-235 °C and its solubility in water is 2.94 g/100

mL.[6][7][8]

Biochemical Pathways and Significance
While Nα-Cbz-DL-asparagine is primarily a synthetic compound, its core structure, asparagine,

is a non-essential amino acid with significant roles in cellular metabolism. The synthesis of

asparagine is intricately linked to central carbon and nitrogen metabolism. The diagram below

illustrates the biosynthesis of asparagine and its relationship with the TCA cycle.
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Asparagine Biosynthesis Pathway
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Asparagine biosynthesis from the TCA cycle intermediate oxaloacetate.

Experimental Protocols
Synthesis of Nα-Cbz-DL-asparagine
This protocol describes a common method for the N-protection of DL-asparagine using benzyl

chloroformate (Cbz-Cl).[1]

Materials:

DL-Asparagine

Acetone

Water

20% Sodium Carbonate solution
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Benzyl chloroformate (Cbz-Cl)

4M Hydrochloric acid (HCl)

Procedure:

Suspend 100g of DL-asparagine in a mixture of 1000g of water and 300g of acetone and stir.

[1]

Adjust the pH of the suspension to between 8 and 9 with a 20% sodium carbonate solution

and cool the mixture to 0 °C.[1]

Slowly add 150g of benzyl chloroformate, keeping the temperature below 3 °C over a period

of 1-2 hours.[1]

Raise the temperature to 18-20 °C and continue the reaction for 10 hours.[1]

Monitor the reaction completion using Thin Layer Chromatography (TLC).

Once the starting material is consumed, acidify the reaction mixture to pH 1 with 4M HCl to

precipitate the product.[1]

Filter the solid precipitate, wash with cold water, and dry to obtain Nα-Cbz-DL-asparagine.[1]

A typical yield is around 90%.[1]

The following diagram illustrates the workflow for the synthesis of Nα-Cbz-DL-asparagine.
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Nα-Cbz-DL-asparagine Synthesis Workflow
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SPPS Coupling Cycle Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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